![molecular formula C17H28N2O3S B2530264 3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide CAS No. 953207-40-4](/img/structure/B2530264.png)
3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide, also known as MP-10, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective agonist for the mu-opioid receptor, which is a protein found in the human body that plays a role in pain management and addiction. The purpose of
Scientific Research Applications
- Application : Researchers investigate its effects on cancer cell lines, tumor growth inhibition, and mechanisms of action. It may act as a tubulin polymerization inhibitor, disrupting microtubule dynamics and cell division .
- Application : Scientists utilize 3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide in double Mannich condensation reactions. This leads to the formation of N,N’-dimethylbispidinone, a potential bioactive scaffold .
- Application : Researchers design and synthesize N-((1-methyl-1H-indol-3-yl)methyl)-2-(1H-pyrazol-1-yl or triazolyl)-N-(3,4,5-trimethoxyphenyl)acetamides. These analogs may have antitumor, anti-inflammatory, or antimicrobial effects .
- Application : Scientists explore the reactivity of 3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide as a hydrazide. It can participate in cyclization reactions, leading to novel heterocyclic compounds .
Anticancer Research
Mannich Condensation Reactions
Indole-Based Analogs
Hydrazide Chemistry
properties
IUPAC Name |
3-methyl-N-[(1-methylpiperidin-4-yl)methyl]-4-propoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O3S/c1-4-11-22-17-6-5-16(12-14(17)2)23(20,21)18-13-15-7-9-19(3)10-8-15/h5-6,12,15,18H,4,7-11,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAPVDXWBHXCPQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-((1-methylpiperidin-4-yl)methyl)-4-propoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.